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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential technical information on the commercial sourcing and

application of Thiamethoxam-d3, a critical internal standard for the quantitative analysis of the

neonicotinoid insecticide Thiamethoxam. This document outlines key suppliers, product

specifications, and a detailed experimental protocol for its use in ultra-high performance liquid

chromatography-tandem mass spectrometry (UHPLC-MS/MS).

Commercial Suppliers of Thiamethoxam-d3
Analytical Standard
For researchers requiring high-purity Thiamethoxam-d3 for accurate and reproducible results,

several reputable commercial suppliers are available. The following table summarizes the key

specifications from prominent vendors.
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Supplier
Product
Name

Catalog
No.

CAS No.
Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Sigma-

Aldrich

(Merck)

Thiametho

xam-d3

PESTANA

L®,

analytical

standard

38176
1294048-

82-0

C₈D₃H₇ClN

₅O₃S
294.73

≥98.0%

(HPLC)

Cayman

Chemical

Thiametho

xam-d3
35685

1294048-

82-0

C₈H₇ClD₃N

₅O₃S
294.7

≥99%

deuterated

forms (d₁-

d₃)[1]

LGC

Standards

Thiametho

xam D3

(methyl

D3)

TRC-

T315002-

10MG

1294048-

82-0

C₈H₇D₃ClN

₅O₃S
294.73

Not

specified

Simson

Pharma

Thiametho

xam D3
T3150002

1294048-

82-0

C₈H₇ClD₃N

₅O₃S
294.73

Not

specified

TargetMol
Thiametho

xam-d3
T81263

1294048-

82-0

Not

specified

Not

specified

Not

specified

Chemodex
Thiametho

xam-d3

CDX-

T0315000-

010

1294048-

82-0

Not

specified

Not

specified

≥98%

(HPLC)

Application of Thiamethoxam-d3 in Analytical
Methods
Thiamethoxam-d3 is primarily utilized as an internal standard in chromatographic methods,

particularly UHPLC-MS/MS, for the determination of Thiamethoxam in various complex

matrices. Its deuterated nature ensures that it co-elutes with the non-labeled analyte and

exhibits similar ionization efficiency, thereby correcting for matrix effects and variations in

sample preparation and instrument response.
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A widely adopted sample preparation technique for the analysis of neonicotinoids in food and

environmental samples is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method. This approach involves a simple extraction and cleanup procedure to remove

interfering matrix components prior to instrumental analysis.

Experimental Protocol: Quantification of
Neonicotinoids in Honey using Thiamethoxam-d3
Internal Standard and UHPLC-MS/MS
This protocol provides a detailed methodology for the analysis of neonicotinoid pesticides in

honey, adapted from established methods.

1. Materials and Reagents:

Thiamethoxam-d3 analytical standard

Reference standards of target neonicotinoid pesticides

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent

Syringe filters (0.22 µm)

2. Standard Solution Preparation:
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Stock Solutions (1 mg/mL): Accurately weigh and dissolve the Thiamethoxam-d3 and other

neonicotinoid standards in acetonitrile to prepare individual stock solutions.

Working Standard Mixture (e.g., 1 µg/mL): Prepare a mixed working standard solution

containing all target neonicotinoids and the Thiamethoxam-d3 internal standard by diluting

the stock solutions in acetonitrile.

3. Sample Preparation (QuEChERS):

Weigh 2 g of a homogenized honey sample into a 50 mL centrifuge tube.

Spike the sample with a known volume of the Thiamethoxam-d3 internal standard working

solution (e.g., 10 µL of a 1 µg/mL solution).[2]

Add 10 mL of water and vortex for 30 seconds to dissolve the honey.[2]

Add 10 mL of acetonitrile and vortex for 1 minute.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Shake vigorously for 1 minute and centrifuge at ≥3000 rpm for 5 minutes.

Transfer an aliquot of the upper acetonitrile layer to a clean centrifuge tube containing a

cleanup sorbent mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

Vortex for 30 seconds and centrifuge at high speed for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UHPLC-

MS/MS analysis.

4. UHPLC-MS/MS Analysis:

UHPLC System: A high-performance liquid chromatography system capable of gradient

elution.

Column: A suitable reversed-phase column (e.g., C18, 1.8 µm, 2.1 x 100 mm).

Mobile Phase:
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A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Elution: A typical gradient might start at 5% B, ramp up to 95% B, and then return to

initial conditions for column re-equilibration.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source operating in positive ion mode.

Data Acquisition: Monitor the specific precursor-to-product ion transitions (MRM mode) for

Thiamethoxam and Thiamethoxam-d3.

Workflow for Procurement and Use of
Thiamethoxam-d3 Analytical Standard
The following diagram illustrates the typical workflow for acquiring and utilizing a

Thiamethoxam-d3 analytical standard in a research setting.
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Workflow for Thiamethoxam-d3 Analytical Standard
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Caption: Procurement and analytical workflow for Thiamethoxam-d3.
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Signaling Pathway Considerations in Neonicotinoid
Research
While Thiamethoxam-d3 itself is an analytical tool, the compound it traces, Thiamethoxam, is

a neonicotinoid insecticide that acts as an agonist at the nicotinic acetylcholine receptors

(nAChRs) in insects. This interaction leads to the overstimulation and subsequent blockage of

these receptors, disrupting nerve impulses and ultimately causing paralysis and death of the

insect. Research in drug development and toxicology often involves studying the effects of

such compounds on nAChRs and downstream signaling pathways.

The following diagram illustrates a simplified representation of the neonicotinoid mode of action

at the insect synapse.
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Simplified Neonicotinoid Mode of Action at Insect Synapse
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Caption: Neonicotinoid action on insect nicotinic acetylcholine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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